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Benzyl 4-

[methoxy(methyl)amino]-4-

oxobutanoate

CAS No.: 1260760-22-2

Cat. No.: B1373439

Get Quote

Introduction: The Enduring Utility of the Weinreb-
Nahm Amide
In the landscape of modern organic synthesis, the formation of carbon-carbon bonds to

produce ketones and aldehydes is a cornerstone transformation. However, traditional methods

involving the reaction of highly reactive organometallic reagents (like Grignard or organolithium

species) with common acylating agents (such as acid chlorides or esters) are frequently

plagued by over-addition, leading to the formation of undesired tertiary alcohols.[1][2][3] The

Weinreb-Nahm ketone synthesis, first reported by Steven M. Weinreb and Steven Nahm in

1981, provides an elegant and robust solution to this challenge.[1]

The brilliance of the Weinreb synthesis lies in the use of a special acylating agent, the N-

methoxy-N-methylamide, commonly known as the Weinreb-Nahm amide. This functional group

reacts with a single equivalent of an organometallic reagent to form a highly stable tetrahedral

intermediate, which resists further addition.[2][3] Upon aqueous workup, this intermediate

cleanly collapses to the desired ketone or, in the case of reduction, an aldehyde.[1][4] This
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methodology has become a dependable and widely adopted tool in the synthesis of complex

molecules, natural products, and pharmaceutical intermediates due to its high yields, broad

functional group tolerance, and predictable reactivity.[1]

This application note provides a detailed guide for researchers, scientists, and drug

development professionals on the experimental setup and execution of Weinreb amide

reactions. It covers the underlying mechanism, detailed protocols for both the formation of

Weinreb amides and their subsequent conversion to carbonyl compounds, and field-proven

insights for troubleshooting and optimization.

The Underlying Chemistry: Mechanism and
Rationale
The remarkable selectivity of the Weinreb-Nahm reaction stems from the formation of a stable,

five-membered cyclic intermediate. When an organometallic reagent (R²-M) adds to the

Weinreb amide, the resulting tetrahedral intermediate is stabilized by chelation between the

metal cation (e.g., MgX⁺ or Li⁺) and the two oxygen atoms of the amide and methoxy groups.

[1] This chelated structure is stable at low temperatures and does not collapse to a ketone until

acidic aqueous workup is performed.[1] This two-stage process—stable intermediate formation

followed by controlled collapse—is the key to preventing the second, unwanted nucleophilic

addition that leads to tertiary alcohols in other systems.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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